molecular formula C14H16FN3O B8384929 1-tert-butyl-5-(4-fluorophenyl)-1H-pyrazole-4-carboxamide

1-tert-butyl-5-(4-fluorophenyl)-1H-pyrazole-4-carboxamide

Cat. No.: B8384929
M. Wt: 261.29 g/mol
InChI Key: HFMKCMDUMJVEAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-tert-butyl-5-(4-fluorophenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H16FN3O and its molecular weight is 261.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16FN3O

Molecular Weight

261.29 g/mol

IUPAC Name

1-tert-butyl-5-(4-fluorophenyl)pyrazole-4-carboxamide

InChI

InChI=1S/C14H16FN3O/c1-14(2,3)18-12(11(8-17-18)13(16)19)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H2,16,19)

InChI Key

HFMKCMDUMJVEAU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N1C(=C(C=N1)C(=O)N)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the compound (16.87 g, 64.32 mmol) obtained in step 2, WSC (16.03 g, 83.62 mmol), HOBt (11.30 g, 83.62 mmol), TEA (11.65 mL, 83.62 mmol) and ammonium chloride (4.47 g, 83.62 mmol) in DMF (200 mL) was stirred at room temperature for 2 days. Water was added to the reaction solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine and dried, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 5→85% ethyl acetate/hexane) to give 1-tert-butyl-5-(4-fluorophenyl)-1H-pyrazole-4-carboxamide (14.72 g, 56.3 mmol, 88%) as a white powder.
Quantity
16.87 g
Type
reactant
Reaction Step One
Name
Quantity
16.03 g
Type
reactant
Reaction Step One
Name
Quantity
11.3 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
11.65 mL
Type
reactant
Reaction Step One
Quantity
4.47 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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